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DosatiLink-1: Known Information

Here is a summary of the available information for DosatiLink-1:

Property Detail

Bioactivity Abelson murine leukemia (ABL) enzyme inhibitor [1]

CAS Number 2941512-37-2 [1]

Chemical
Formula

C₆₉H₉₃Cl₂F₂N₁₃O₁₇S [1]

Molar Mass 1517.52 g/mol [1]

Intended Use For research use only, not for human use [1]

Reference Robert B. Kargbo. Expanding the Chemical Space: New Approach to Cell-Permeable
Drugs. ACS Med. Chem. Lett. 2023, 14, 10, 1329-1330 [1]

Potential Testing Framework

To objectively compare DosatiLink-1's performance with other ABL inhibitors (such as Imatinib, Nilotinib,

Dasatinib), you would typically need data from the following types of experiments, which are not present in
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the current search results:

Biochemical Assays: Data from experiments like IC₅₀ determinations to compare the potency of
different inhibitors.

Cellular Efficacy Studies: Results from cell proliferation assays using ABL-positive cell lines.
Selectivity Profiling: Data from kinase panel screens to assess off-target effects.

Resistance Profiling: Studies on efficacy against common ABL kinase domain mutants.

ABL Inhibition Signaling Pathway

The diagram below outlines the core signaling pathway involving ABL, which is inhibited by compounds

like DosatiLink-1. This can serve as a visual guide for understanding its mechanism of action.
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Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Available at: [https://www.smolecule.com/products/b12863473#dosatilink-1-superiority-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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